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Compound of Interest

Compound Name: UC-857993

Cat. No.: B15614721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UC-857993 is a selective inhibitor of Son of Sevenless homolog 1 (SOS1), a guanine

nucleotide exchange factor that plays a critical role in the activation of Ras GTPases. By

targeting the catalytic site of SOS1, UC-857993 competitively suppresses the SOS1-Ras

interaction, thereby inhibiting downstream signaling pathways, such as the MAPK/ERK

pathway, which are frequently dysregulated in various human cancers.[1] This document

provides detailed guidelines and protocols for the preparation and storage of UC-857993
solutions to ensure its stability and efficacy in research applications.

Physicochemical Properties
A summary of the key physicochemical properties of UC-857993 is presented in the table

below.

Property Value Reference

Molecular Formula C₂₅H₂₂ClNO₂ [2]

Molecular Weight 403.90 g/mol [1][2]

CAS Number 487001-04-7 [2]
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Solubility Data
Accurate preparation of stock solutions requires an understanding of the compound's solubility

in various solvents. The following table summarizes the available solubility data for UC-857993.

Solvent Solubility Notes

DMSO ≥ 10 mg/mL

A common solvent for creating

high-concentration stock

solutions.

Ethanol Sparingly soluble
Not recommended for high-

concentration stock solutions.

Note: It is recommended to perform a small-scale solubility test before preparing a large

volume of stock solution.

Storage and Stability
Proper storage of UC-857993 in both solid and solution form is crucial for maintaining its

chemical integrity and biological activity.

Form Storage Temperature Stability

Solid Powder -20°C ≥ 2 years

Stock Solution (in DMSO) -20°C ≥ 6 months

-80°C ≥ 1 year

Handling Guidelines:

Protect the solid compound and solutions from light.

For long-term storage of stock solutions, aliquot into smaller volumes to avoid repeated

freeze-thaw cycles.

Ensure the solvent used is anhydrous to prevent hydrolysis of the compound.
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Experimental Protocols
The following protocols are based on methodologies reported in the primary literature for the

use of UC-857993 in cell-based assays.

Preparation of a 10 mM Stock Solution in DMSO
This protocol details the preparation of a high-concentration primary stock solution.

Materials:

UC-857993 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate the UC-857993 powder to room temperature before opening the vial to prevent

condensation.

Weigh out the desired amount of UC-857993 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, use 4.04 mg of UC-857993 (Molecular

Weight = 403.90 g/mol ).

Add the appropriate volume of anhydrous DMSO to the vial containing the UC-857993
powder.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(to no more than 37°C) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -20°C or -80°C as recommended in the storage table.
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Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the primary stock solution to working concentrations for

treating cells in culture.

Materials:

10 mM UC-857993 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and micropipettes

Procedure:

Thaw a single aliquot of the 10 mM UC-857993 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. For example, to prepare a 100 µM working solution, dilute the 10 mM

stock 1:100 in culture medium.

It is critical to ensure that the final concentration of DMSO in the cell culture medium is non-

toxic to the cells (typically ≤ 0.5%).

Add the final working solution to the cell cultures. For example, to achieve a final

concentration of 60 µM in a well containing 1 mL of medium, add the appropriate volume of

the diluted working solution.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Visualized Workflows and Signaling Pathways
UC-857993 Solution Preparation and Storage Workflow
The following diagram illustrates the key steps for the proper handling of UC-857993 from solid

form to experimental use.
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Caption: Workflow for UC-857993 solution preparation and storage.
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EGFR-SOS1-Ras Signaling Pathway and Inhibition by
UC-857993
This diagram illustrates the signaling cascade targeted by UC-857993.
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Caption: Inhibition of the SOS1-mediated Ras activation pathway by UC-857993.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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